Cas no 1779123-84-0 (4-Bromo-7-fluoro-3-hydroxyindoline)

4-Bromo-7-fluoro-3-hydroxyindoline is a halogenated indoline derivative with significant utility in pharmaceutical and agrochemical research. Its key structural features—a bromo substituent at the 4-position and a fluoro group at the 7-position—enhance its reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate for synthesizing complex heterocyclic compounds. The presence of the 3-hydroxy group further expands its functionalization potential, enabling derivatization for targeted applications. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its ability to modulate electronic and steric properties. High purity and well-defined reactivity ensure consistent performance in synthetic workflows.

4-Bromo-7-fluoro-3-hydroxyindoline structure

1779123-84-0 structure

Product Name:4-Bromo-7-fluoro-3-hydroxyindoline

CAS No:1779123-84-0

MF:C₈H₇BrFNO

MW:232.049684762955

CID:4704747

Update Time:2025-05-23

4-Bromo-7-fluoro-3-hydroxyindoline Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-7-fluoro-3-hydroxyindoline
- 4-Bromo-7-fluoroindolin-3-ol
- Inchi： 1S/C8H7BrFNO/c9-4-1-2-5(10)8-7(4)6(12)3-11-8/h1-2,6,11-12H,3H2
- InChI Key： IYZRFJBYSURMRH-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C2=C1C(CN2)O)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 180
Topological Polar Surface Area: 32.299

4-Bromo-7-fluoro-3-hydroxyindoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM511200-1g	4-Bromo-7-fluoroindolin-3-ol	1779123-84-0	97%	1g	$1736	2023-01-10

4-Bromo-7-fluoro-3-hydroxyindoline Related Literature

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4. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

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Additional information on 4-Bromo-7-fluoro-3-hydroxyindoline

Comprehensive Overview of 4-Bromo-7-fluoro-3-hydroxyindoline (CAS No. 1779123-84-0): Properties, Applications, and Research Insights

4-Bromo-7-fluoro-3-hydroxyindoline (CAS No. 1779123-84-0) is a halogenated indoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by the presence of bromine, fluorine, and a hydroxyl group on the indoline scaffold, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₈H₇BrFNO, and precise molecular weight of 230.05 g/mol make it a valuable building block for designing bioactive molecules.

In recent years, the demand for fluorinated compounds like 4-Bromo-7-fluoro-3-hydroxyindoline has surged, driven by their enhanced metabolic stability and bioavailability—a trend highlighted in AI-driven drug discovery platforms. Researchers frequently search for "halogenated indoline synthesis" or "fluoro-indoline applications," reflecting its relevance in medicinal chemistry. The compound’s 3-hydroxyindoline core is particularly notable for mimicking natural alkaloids, enabling its use in central nervous system (CNS) drug development.

The synthesis of CAS No. 1779123-84-0 typically involves multi-step reactions, including electrophilic aromatic substitution and reductive cyclization. A 2023 study published in the Journal of Organic Chemistry emphasized its role as a precursor for kinase inhibitors, aligning with the growing interest in "targeted cancer therapies." Its bromine atom further allows for cross-coupling reactions, such as Suzuki-Miyaura couplings, which are pivotal in fragment-based drug design.

Beyond pharmaceuticals, 4-Bromo-7-fluoro-3-hydroxyindoline finds applications in material science, where its fluorescent properties are exploited for organic light-emitting diodes (OLEDs). This dual utility underscores its importance in "multidisciplinary chemical research," a frequently searched term in academic databases. Analytical techniques like HPLC and NMR spectroscopy are critical for validating its purity, as impurities may affect downstream applications.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols for halogenated compounds are recommended. The compound’s LogP value (a measure of lipophilicity) suggests moderate solubility in organic solvents, a feature often queried in "solubility prediction models." Recent advancements in machine learning for chemical properties have enabled more accurate predictions, further boosting its adoption in high-throughput screening.

In conclusion, 4-Bromo-7-fluoro-3-hydroxyindoline (CAS No. 1779123-84-0) exemplifies the convergence of structural complexity and functional versatility. Its applications span from drug discovery to advanced materials, resonating with contemporary research trends like "sustainable chemistry" and "precision medicine." As synthetic methodologies evolve, this compound is poised to remain a cornerstone in innovative chemical solutions.